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Compound of Interest

Ethanone, 2-bromo-1-(2-hydroxy-
Compound Name:
4-methylphenyl)-
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Cat. No.: B12555307
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Content Type: Technical Whitepaper | Version: 1.0 Audience: Medicinal Chemists, Process
Development Scientists, Procurement Specialists[1]

Executive Summary: The "Buy vs. Build" Matrix

For drug development professionals, 2-hydroxy-4-methylphenacyl bromide (CAS: 144219-74-9
/ Alt: 2-Bromo-1-(2-hydroxy-4-methylphenyl)ethan-1-one) represents a critical "scaffold node" in
the synthesis of bioactive heterocycles, particularly benzofurans and aminothiazoles.[1]

However, market intelligence reveals this compound is rarely maintained as a bulk stock item
due to its lachrymatory nature and limited shelf-life (susceptibility to hydrolysis and
polymerization).[2] Consequently, reliance on "In-Stock" catalog status often leads to project
delays.

Recommendation:

e Primary Strategy: In-house synthesis from the stable precursor 2'-hydroxy-4'-
methylacetophenone (CAS 6921-64-8).[1]
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e Secondary Strategy: Contract Manufacturing (CMO) for scales >100g.

Part 1: Chemical Intelligence & Specifications[1]

Identity Profile

Parameter Specification

2-Bromo-1-(2-hydroxy-4-methylphenyl)ethan-1-

IUPAC Name
one

Common Name 2-Hydroxy-4-methylphenacyl bromide
144219-74-9 (Note: Often indexed under

CAS Number ] ) )
generic phenacyl bromide categories)
C

Molecular Formula H
BrO

Molecular Weight 229.07 g/mol

Appearance Off-white to pale yellow crystalline solid

Soluble in DCM, EtOAc, THF; Decomposes in

Solubility
protic solvents over time

Structural Stability

Unlike simple phenacyl bromides, the 2-hydroxy substituent provides a stabilizing
intramolecular hydrogen bond with the carbonyl oxygen. However, this also makes the bromine
highly labile, increasing reactivity toward nucleophiles but decreasing storage stability.

Part 2: Supply Chain Strategy

Since direct commercial sources are often unreliable for this specific derivative, the supply
chain strategy must pivot to precursor sourcing.

The Precursor: 2'-Hydroxy-4'-methylacetophenone[1]
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CAS: 6921-64-8[1]

Availability: High (Commodity Chemical)

Stability: Excellent (Shelf-stable for years)

Major Suppliers (Tier 1): Sigma-Aldrich, TCI, Alfa Aesar, Combi-Blocks.[2]

Validated Commercial Sources (Precursor)

Supplier Catalog Grade Purity Typical Lead Time
Sigma-Aldrich ReagentPlus 99% 24-48 Hours
Combi-Blocks QC Library 98% 24-48 Hours
Enamine Building Block 95%+ 1-2 Weeks

Procurement Note: Order the precursor (CAS 6921-64-8) and Bromine (or CuBr

) separately.[1] Do not attempt to import the brominated product across international
borders if avoidable, as it may be flagged as a lachrymatory agent (tear gas
precursor), causing customs delays.

Part 3: In-House Synthesis Protocol (The "Plan B")

Objective: Synthesize 2-hydroxy-4-methylphenacyl bromide with >95% purity using a high-
selectivity bromination method. Method: Copper(ll) Bromide (

) Bromination.[3][4] Why this method? Unlike elemental bromine (

)
in refluxing EtOAc/CHCI

minimizes over-bromination (dibromide formation) and ring bromination.[2]
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Reagents

o Precursor: 2'-Hydroxy-4'-methylacetophenone (1.0 eq)[1]
e Brominating Agent: Copper(ll) Bromide (

) (2.0 eq)

e Solvent: Ethyl Acetate (EtOAc) : Chloroform (

) (1:1 viv)[2]

Step-by-Step Protocol

e Setup: Equip a 250 mL 3-neck round-bottom flask with a reflux condenser and a mechanical
stirrer.

 Dissolution: Dissolve 10.0 mmol of 2'-hydroxy-4'-methylacetophenone in 40 mL of the
solvent mixture.

e Addition: Add 20.0 mmol of finely powdered

in one portion. The solution will turn dark green/black.

o Reflux: Heat the mixture to reflux (approx. 70°C) with vigorous stirring.
¢ Monitoring: Monitor by TLC (Hexane:EtOAc 4:1). The starting material (

) will disappear, and the product (
) will appear. Reaction time is typically 2-4 hours.[1]

o Visual Cue: The dark

will convert to white/grey

precipitate.
e Workup:

o Cool to room temperature.
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o Filter off the
solid through a Celite pad.
o Evaporate the filtrate under reduced pressure (< 40°C) to obtain a solid residue.

« Purification: Recrystallize immediately from Ethanol/Hexane or purify via rapid silica flash
chromatography (DCM 100%).

Quality Control (Self-Validating Data)

Use these NMR shifts to validate your product identity immediately.

Shift (
Nucleus Multiplicity Assignment
ppm)

Causality/Logi
c

Intramolecular H-
bond deshields

this proton

OH

11.80 Singlet (Broad)

significantly.[1]

The
-CH electronegative
4.42 Singlet Br and Carbonyl
Br deshield this

methylene.

Characteristic

-CH

2.35 Singlet aromatic methyl

group.[1]

Ortho to
7.60 Doublet (J=8Hz) Ar-H (C6) Carbonyl
(deshielded).

Part 4: Technical Applications & Pathways

The primary value of 2-hydroxy-4-methylphenacyl bromide lies in its ability to undergo
heterocyclization.[1]
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Key Reaction Pathways[1]

e Hantzsch Thiazole Synthesis: Reaction with thioureas to form 2-aminothiazoles (kinase
inhibitor scaffolds).[1]

o Benzofuran Synthesis: Intramolecular O-alkylation followed by dehydration (Rap-Stoermer
type) to form 5-methylbenzofuran derivatives.[1]

Pathway Visualization[1]
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Figure 1: Divergent synthetic pathways for 2-hydroxy-4-methylphenacyl bromide in drug
discovery.

Part 5: Safety & Handling (Lachrymator Protocol)

Hazard Class:Lachrymator (Tear Gas Agent). Signal Word: DANGER

Handling Rules

e Engineering Controls: ALL operations (weighing, reaction, filtration) must occur inside a
certified fume hood.[2]

o Decontamination: Glassware should be rinsed with a 5% Sodium Thiosulfate solution before
removing it from the hood. This nucleophilic sulfur species destroys the alkyl bromide
functionality.
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PPE: Double nitrile gloves are mandatory. Alkyl bromides can penetrate single layers of
nitrile over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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